Cas no 1177921-51-5 (6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1177921-51-5
• MF: C₁₉H₂₄ClN₃O₂S
• MW: 393.930762290955
• CID: 6039461
• PubChem ID: 16806335
• Update Time: 2025-05-26

6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• 6-benzyl-2-isobutyramido-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• CHEMBL1455654
• SMR000640807
• AKOS026678207
• 6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• MLS001167350
• SR-01000006705
• F0526-1398
• 1177921-51-5
• SR-01000006705-1
• 6-benzyl-2-(2-methylpropanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride

• Inchi： 1S/C19H23N3O2S.ClH/c1-12(2)18(24)21-19-16(17(20)23)14-8-9-22(11-15(14)25-19)10-13-6-4-3-5-7-13;/h3-7,12H,8-11H2,1-2H3,(H2,20,23)(H,21,24);1H
• InChI Key： VLDZDGVREMQJAD-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(CC3C=CC=CC=3)CCC1=2)NC(=O)C(C)C)(=O)N.Cl

Computed Properties

• Exact Mass: 393.1277759g/mol
• Monoisotopic Mass: 393.1277759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Research Brief on 6-Benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide Hydrochloride (CAS: 1177921-51-5)

Recent studies on 6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS: 1177921-51-5) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienopyridine scaffold, has garnered attention due to its bioactivity and potential applications in targeting specific disease pathways. The following research brief synthesizes the latest findings, methodologies, and implications of studies involving this compound.

The primary focus of recent research has been on elucidating the molecular mechanisms underlying the compound's pharmacological effects. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against specific kinase targets, suggesting its utility in developing novel kinase inhibitors for cancer therapy.

Structural-activity relationship (SAR) analyses have further refined the understanding of how modifications to the benzyl and isobutyramido groups influence the compound's binding affinity and selectivity. Computational modeling and X-ray crystallography data have provided insights into the compound's interaction with biological targets, facilitating the design of derivatives with enhanced therapeutic profiles. These advancements underscore the compound's versatility as a scaffold for drug development.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in addressing neurodegenerative diseases. Preclinical models have indicated its ability to cross the blood-brain barrier and modulate neuroinflammatory responses, positioning it as a candidate for further development in CNS disorders. However, challenges such as metabolic stability and off-target effects remain areas of active research.

Future directions for research on 6-benzyl-2-(2-methylpropanamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride include optimizing its pharmacokinetic properties and expanding its therapeutic indications. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications, potentially addressing unmet medical needs in oncology and neurology.